Cas no 635298-68-9 ((1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one)

• Product Name: (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one
• CAS No: 635298-68-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 3040554
• PubChem ID: 10536382
• Update Time: 2025-10-28

(1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one
• 7-tert-butoxycarbonyl-2-oxo-7-azabicyclo[2.2.1]hept-5-ene;
• CS-0159239
• Tert-butyl (1S,4S)-5-oxo-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate
• 635298-68-9

• Inchi： 1S/C11H15NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h4-5,7-8H,6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： RGCYRHWJXZMJQH-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2C=C[C@@H]1CC2=O)=O

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.44120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one

Introduction to (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one (CAS No: 635298-68-9)

The compound (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one (CAS No: 635298-68-9) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique bicyclic structure, which consists of a bicyclo[2.2.1]heptane framework fused with a ketone group and a tert-butoxycarbonyl (Boc) protecting group. The stereochemistry at the 1S and 4S positions further adds complexity to its structure, making it a valuable substrate for various research and development activities.

Recent advancements in stereochemical synthesis have highlighted the importance of such compounds in the development of bioactive molecules. The bicyclo[2.2.1]heptane framework is particularly interesting due to its rigid structure, which can be exploited to create molecules with specific pharmacokinetic properties. The presence of the tert-butoxycarbonyl group serves as a protective moiety, facilitating further functionalization during synthetic processes.

One of the most promising areas of research involving this compound is its application in drug discovery programs targeting complex biological systems. The 7-azabicyclo[2.2.1]heptenone core has been shown to exhibit potential as a scaffold for developing kinase inhibitors and other enzyme-targeting agents. Recent studies have demonstrated that subtle modifications to the substituents on this core can significantly influence its bioactivity, making it a versatile platform for medicinal chemists.

In terms of synthesis, the preparation of (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one involves advanced techniques such as asymmetric catalysis and enantioselective reactions. These methods ensure the high enantiomeric purity required for biological testing and subsequent drug development efforts. The use of tert-butoxycarbonyl as a protecting group is also strategic, as it allows for controlled deprotection under mild conditions, preserving the integrity of the bicyclic framework.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Additionally, computational chemistry tools have been employed to predict its interactions with biological targets, further aiding in its optimization for therapeutic applications.

The integration of this compound into larger synthetic pathways has also been explored in recent research studies. Its ability to act as an intermediate in multi-component reactions has made it a valuable asset in constructing more complex molecular architectures. For instance, coupling reactions involving the bicyclo[2.2.1]heptenone core have led to the formation of macrocyclic compounds with potential applications in drug delivery systems.

Looking ahead, the continued exploration of (1S,4S)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one will undoubtedly contribute to breakthroughs in medicinal chemistry and related fields. Its unique combination of structural rigidity and functional versatility positions it as a key player in the development of next-generation therapeutics.